BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 4-
amino-N-methylbenzamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-amino-N-methylbenzamide

Cat. No.: B160978

This guide provides critical safety, logistical, and operational information for the handling and
disposal of 4-amino-N-methylbenzamide, a chemical compound used in various research and
development applications. Adherence to these protocols is paramount for ensuring a safe
laboratory environment and mitigating potential risks to researchers, scientists, and drug
development professionals.

Hazard ldentification and Safety Precautions:

4-amino-N-methylbenzamide is classified as harmful if swallowed, causes skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this
compound with appropriate engineering controls and personal protective equipment to
minimize exposure.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-amino-N-methylbenzamide:
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Property Value Reference
CAS Number 6274-22-2 [1]
Molecular Formula C8H10N20 [1]
Molecular Weight 150.18 g/mol

White to light yellow to light
Appearance (2]
orange powder to crystal

Melting Point 178.0t0 184.0 °C [2]

Purity >98.0% [2]

Hazard Statements: H302, H315, H319, H335[1]

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362+P364,
P403+P233, P405, P501[1]

Operational Plan: Handling and Disposal

This section outlines the step-by-step procedures for the safe handling and disposal of 4-
amino-N-methylbenzamide.

Engineering Controls

» Ventilation: Always handle 4-amino-N-methylbenzamide in a well-ventilated area.[1] A
certified chemical fume hood is the primary engineering control to minimize inhalation
exposure.[3]

o Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against exposure.
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Protection Level

Equipment

Purpose

Eye and Face Protection

Chemical splash goggles and

face shield

Goggles protect against
splashes; a face shield offers

broader protection.[3]

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent

changes.[3]

Body Protection

Flame-resistant laboratory coat

To protect skin and personal

clothing from contamination.[3]

Foot Protection

Closed-toe, chemical-resistant

shoes

To protect feet from spills.[3]

Respiratory Protection

NIOSH-approved respirator

Required when working
outside a fume hood or if
engineering controls are

insufficient.[3]

Step-by-Step Handling Protocol

e Preparation:

o Conduct a thorough risk assessment for the planned experiment.

o Don all required PPE before entering the handling area.

e Weighing:

o Weigh the solid compound inside a chemical fume hood or a ventilated balance enclosure

to avoid generating dust.[1]

 Dissolving:

o If preparing a solution, add the solid 4-amino-N-methylbenzamide to the solvent slowly

to prevent splashing.
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e During Use:
o Avoid all personal contact, including inhalation.[1]
o Do not eat, drink, or smoke when using this product.[1]
o Keep the container tightly closed when not in use.[1]
o After Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

o Contaminated clothing should be removed and laundered before reuse.[1]

Emergency Procedures

o Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,
keeping eyelids open. Seek medical attention without delay.[1]

o Skin Contact: Flush skin and hair with running water and soap if available. Seek medical
attention if irritation occurs.[1]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1]

 Ingestion: Rinse mouth and immediately give a glass of water. Contact a poison control
center or doctor if you feel unwell.[1]

Disposal Plan

All waste containing 4-amino-N-methylbenzamide must be treated as hazardous waste.

e Solid Waste: Collect solid waste, including contaminated consumables like weighing paper
and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Collect solutions containing 4-amino-N-methylbenzamide in a labeled,
sealed, and appropriate solvent waste container.

o General Guidelines:
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o All waste containers must be clearly labeled with the full chemical name and associated
hazards.[5]

o Do not mix with incompatible waste streams.[5]
o Store waste in a designated and secure satellite accumulation area.[5]

o Dispose of contents and container to an authorized hazardous or special waste collection
point in accordance with local regulations.[1]

Experimental Workflow and Safety Decision Making

The following diagrams illustrate the procedural workflows for handling 4-amino-N-
methylbenzamide.
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Operational Workflow for Handling 4-amino-N-methylbenzamide
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Caption: Operational Workflow for Handling 4-amino-N-methylbenzamide.
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Emergency Response for 4-amino-N-methylbenzamide Exposure
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Caption: Emergency Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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